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Compound of Interest

Compound Name:
9(Z),12(Z)-Octadecadienoyl-L-

Carnitine

Cat. No.: B15552198 Get Quote

Essential Safety and Handling Guide for
9(Z),12(Z)-Octadecadienoyl-L-Carnitine
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

9(Z),12(Z)-Octadecadienoyl-L-Carnitine (also known as Linoleoyl-L-carnitine). Adherence to

these protocols is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Assessment
According to the Safety Data Sheet (SDS) from Cayman Chemical, 9(Z),12(Z)-
Octadecadienoyl-L-Carnitine is not classified as a hazardous substance under the Globally

Harmonized System (GHS).[1][2] The SDS suggests that no special handling precautions or

personal protective equipment are required.[1] However, it is crucial to note that the

toxicological properties of this compound have not been thoroughly investigated.[2]

In contrast, the SDS for the related compound L(-)-Carnitine indicates that it can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[3][4] Given the limited

toxicological data for 9(Z),12(Z)-Octadecadienoyl-L-Carnitine, a cautious approach is
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warranted. It is prudent to assume that the substance may present hazards similar to its parent

compound and to treat it as a potentially hazardous chemical.[5][6]

Personal Protective Equipment (PPE)
A conservative approach to PPE is recommended to minimize any potential exposure. The

following PPE should be worn at all times when handling 9(Z),12(Z)-Octadecadienoyl-L-
Carnitine:

Eye Protection: Chemical safety glasses or goggles that meet ANSI Z87.1 standards are

mandatory to protect against potential splashes.[6]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[3][7]

Gloves should be inspected before use and changed immediately if contaminated.

Body Protection: A standard laboratory coat should be worn to protect the skin and clothing.

Ensure that long hair and loose clothing are secured.[5]

Operational Plan: Safe Handling Procedures
Engineering Controls:

Work in a well-ventilated area. A chemical fume hood is recommended, especially when

handling the substance in powdered form or when generating aerosols.[8]

Procedural Guidance:

Preparation: Before beginning any work, ensure that the location of safety equipment, such

as eyewash stations and safety showers, is known.[5]

Handling:

Avoid direct contact with the skin and eyes.[5]

Minimize the creation of dust or aerosols.

Do not eat, drink, or apply cosmetics in the laboratory.[5]
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Wash hands thoroughly with soap and water after handling the compound and before

leaving the laboratory.[5]

Spill Response:

In the event of a small spill, mechanically pick up the solid material.[1]

Clean the spill area with an appropriate solvent and then wash with soap and water.

For larger spills, follow your institution's emergency procedures.

First Aid Measures
In case of accidental exposure, follow these first-aid guidelines:

After Inhalation: Move the individual to fresh air. If they experience any complaints, consult a

doctor.[1]

After Skin Contact: While the product is generally not considered a skin irritant, it is advisable

to wash the affected area with plenty of soap and water.[1][3]

After Eye Contact: Rinse the opened eye for several minutes under running water.[1] If

irritation persists, seek medical attention.

After Swallowing: If symptoms persist, consult a doctor.[1]

Disposal Plan
As 9(Z),12(Z)-Octadecadienoyl-L-Carnitine is not classified as hazardous, standard disposal

procedures for non-hazardous chemical waste should be followed in accordance with

institutional and local regulations.

Unused Product: Collect the waste in a suitable, labeled container for disposal. Do not

dispose of it in the regular trash or down the sanitary sewer unless explicitly permitted by

your institution's guidelines for non-hazardous waste.[1][2][9]

Empty Containers: Rinse empty containers thoroughly before disposal. The rinsed containers

can typically be disposed of as regular laboratory waste.
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Summary of Safety and Handling Information
Category Recommendation Citation

Hazard Classification

Not classified as hazardous,

but toxicological properties are

not fully known. Treat with

caution.

[1][2]

Eye Protection
Chemical safety glasses or

goggles.
[6]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
[3][7]

Body Protection Laboratory coat. [5]

Engineering Controls
Work in a well-ventilated area;

a fume hood is recommended.
[8]

First Aid: Skin Contact Wash with soap and water. [1][3]

First Aid: Eye Contact
Rinse with running water for

several minutes.
[1]

First Aid: Inhalation Move to fresh air. [1]

Disposal

Dispose of as non-hazardous

chemical waste according to

institutional guidelines.

[1][2][9]

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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